4-Chloro-2-nitro-5-(piperazin-1-yl)aniline

• Molecular Formula: C10H13ClN4O2
• Molecular Weight: 256.69 g/mol
• IUPAC Name: 4-chloro-2-nitro-5-piperazin-1-ylaniline
• InChI: InChI=1S/C10H13ClN4O2/c11-7-5-10(15(16)17)8(12)6-9(7)14-3-1-13-2-4-14/h5-6,13H,1-4,12H2
• InChI Key: HHSYXYRGTNBGGU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=C(C=C(C(=C2)N)[N+](=O)[O-])Cl

Description

4-Chloro-2-nitro-5-(piperazin-1-yl)aniline is a useful research compound. Its molecular formula is C10H13ClN4O2 and its molecular weight is 256.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a solution of 20.02 g of 4,5-dichloro-2-nitroaniline and 8.70 g of piperazine in 100 ml of cyclohexanol, 12.80 g of sodium carbonate was added and stirred at 150° C. for 14 hours. Cooling the reaction liquid to room temperature, water was added and the system was extracted with chloroform. The chloroform layer was dried on anhydrous magnesium sulfate and the solvent was distilled off. Thus obtained residue was washed with diisopropyl ether to provide 21.07 g of 4-chloro-2-nitro-5-(piperazin-1-yl) aniline as a yellow powder.